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Compound of Interest

Compound Name: Dihydrochlamydocin

CAS No.: 157618-75-2

Cat. No.: B163127

Get Quote

Abstract & Mechanism of Action
Dihydrochlamydocin (DHC) is a cyclic tetrapeptide and a structural analog of the potent

histone deacetylase (HDAC) inhibitor Chlamydocin. While Chlamydocin contains a reactive

epoxy-ketone moiety that facilitates irreversible binding to the zinc ion in the HDAC active site,

Dihydrochlamydocin represents the reduced form (typically possessing a hydroxyl group in

place of the ketone/epoxide functionality).

Mechanistic Significance: DHC functions as a reversible HDAC inhibitor, leading to the

accumulation of acetylated histones (H3 and H4) and non-histone proteins. This

hyperacetylation relaxes chromatin structure, reactivating silenced tumor suppressor genes

(e.g., CDKN1A/p21). The downstream phenotypic consequences include G2/M cell cycle arrest

and the induction of apoptosis in transformed cell lines, particularly mastocytoma and T-cell

lymphoma lines.

Signaling Pathway Visualization
The following diagram illustrates the mechanistic cascade initiated by DHC treatment.
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Figure 1: Mechanistic pathway of Dihydrochlamydocin-induced HDAC inhibition and

downstream cellular effects.

Compound Handling & Stability
Proper handling is critical for reproducibility. DHC is a hydrophobic peptide and requires precise

reconstitution.

Parameter Specification Notes

Molecular Weight 528.64 g/mol Formula: C₂₈H₄₀N₄O₆

Solubility DMSO (>10 mg/mL) Insoluble in water.

Stock Concentration 1 mM or 10 mM
Prepare in sterile, anhydrous

DMSO.

Storage (Powder) -20°C Desiccate; stable for >2 years.

Storage (Solution) -20°C or -80°C
Aliquot to avoid freeze-thaw

cycles. Stable for 3-6 months.

Critical Handling Protocol:

Centrifuge the vial prior to opening to recover all powder.

Dissolve in high-grade DMSO (Dimethyl Sulfoxide) to generate a 10 mM Master Stock.

Calculation: To dissolve 1 mg of DHC (MW 528.64), add 189.1 µL of DMSO.

Vortex vigorously for 30 seconds to ensure complete solubilization.

Aliquot into light-protective tubes (e.g., amber tubes) in volumes of 10-50 µL.

Experimental Protocols
Protocol A: Dose-Response Viability Assay (IC50
Determination)
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Objective: Determine the inhibitory concentration (IC50) of DHC in your specific cell line. DHC

potency varies significantly between cell types (e.g., Jurkat vs. HeLa).

Materials:

Cell line of interest (log-phase growth).

96-well white-walled tissue culture plates.

CellTiter-Glo® or MTT Reagent.

DHC Stock (10 mM).

Positive Control: Trichostatin A (TSA) or Vorinostat (SAHA).

Workflow:

Seeding: Plate cells at 3,000–5,000 cells/well in 90 µL media. Incubate for 24 hours to allow

attachment (adherent cells) or recovery (suspension cells).

Serial Dilution: Prepare a 1000x dilution plate in DMSO, then dilute 1:1000 into media to

keep final DMSO < 0.1%.

Recommended Range: 10 µM, 3 µM, 1 µM, 300 nM, 100 nM, 30 nM, 10 nM, 1 nM, Vehicle

(DMSO only).

Treatment: Add 10 µL of 10x diluted compound to cells.

Incubation: Incubate for 48 to 72 hours at 37°C/5% CO₂.

Readout: Add viability reagent (e.g., CellTiter-Glo), shake for 2 mins, incubate for 10 mins,

and read luminescence.

Data Analysis: Normalize signal to DMSO control (100% viability). Fit data to a non-linear

regression model (4-parameter logistic) to calculate IC50.
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Protocol B: Western Blot for Histone Acetylation (Proof
of Mechanism)
Objective: Validate that DHC is inhibiting HDACs in the cell by detecting the accumulation of

Acetylated Histone H3 (Ac-H3).

Workflow Visualization:
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Figure 2: Workflow for validating HDAC inhibition via Western Blot.

Step-by-Step Procedure:

Treatment: Treat cells (approx. 70% confluent) with DHC at 5x and 10x the IC50 determined

in Protocol A. Include a DMSO control and a TSA (500 nM) positive control.

Timepoint: Harvest cells after 6 to 24 hours. (Acetylation is an early event; 6 hours is often

sufficient).

Lysis: Wash cells with cold PBS. Lyse in RIPA buffer supplemented with Protease Inhibitors

AND HDAC Inhibitors (e.g., Sodium Butyrate 5 mM) to prevent deacetylation during lysis.

Blotting:

Primary Antibody: Anti-Acetyl-Histone H3 (Lys9/Lys14) [1:1000].

Loading Control: Anti-Total H3 or Anti-GAPDH.

Expected Result: A robust increase in the Ac-H3 band intensity in DHC-treated samples

compared to DMSO.

Protocol C: Cell Cycle Analysis (Flow Cytometry)
Objective: Quantify G2/M arrest, a hallmark of cyclic tetrapeptide HDAC inhibitors.
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Treatment: Treat 1x10⁶ cells with DHC (at IC90 concentration) for 24 hours.

Fixation: Harvest cells, wash in PBS, and fix in 70% ice-cold ethanol dropwise while

vortexing. Store at -20°C for >2 hours.

Staining: Wash ethanol out with PBS. Resuspend in PBS containing:

Propidium Iodide (PI): 50 µg/mL

RNase A: 100 µg/mL (to digest RNA which PI also stains)

Analysis: Incubate 30 mins at 37°C. Analyze on a flow cytometer (FL2 channel).

Gating: Exclude doublets (Area vs. Width). Calculate % cells in G1, S, and G2/M phases.

Success Criteria: Significant increase in G2/M population (4N DNA content) vs. Control.

Troubleshooting & Optimization
Observation Probable Cause Corrective Action

No IC50 reached Drug degradation or resistance

Ensure stock was stored at

-20°C. Verify cell line HDAC

expression. Increase

concentration range to 50 µM.

Precipitation in media Concentration too high

Do not exceed 0.5% DMSO

final concentration. Sonicate

stock if necessary.

No Acetylation signal Deacetylation during lysis

Crucial: You MUST add HDAC

inhibitors (Sodium Butyrate or

TSA) to your lysis buffer.

High toxicity in Control DMSO toxicity

Ensure final DMSO

concentration is < 0.1% for

sensitive lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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